1,2-Dihydro-2-oxo-1,5-naphthyridine-3-carboxylic acid ethyl ester

• IUPAC Name: ethyl 2-oxo-1H-1,5-naphthyridine-3-carboxylate
• InChI: InChI=1S/C11H10N2O3/c1-2-16-11(15)7-6-9-8(13-10(7)14)4-3-5-12-9/h3-6H,2H2,1H3,(H,13,14)
• InChI Key: CXRRYKUTLOEQDD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(C=CC=N2)NC1=O
• Molecular Formula: C11H10N2O3
• DSSTOX Substance ID: DTXSID20480340
• Molecular Weight: 218.21 g/mol
• CAS RN: 55234-61-2

Description

1,2-Dihydro-2-oxo-1,5-naphthyridine-3-carboxylic acid ethyl ester (DONE) is a synthetic organic compound that has been studied for its potential applications in scientific research. It is a derivative of the naphthyridine class of compounds and has been used in various synthetic procedures. DONE is a versatile compound with many potential applications in a variety of scientific fields.

Mechanism of Action

The mechanism of action of 1,2-Dihydro-2-oxo-1,5-naphthyridine-3-carboxylic acid ethyl ester is not completely understood, but it is believed to act as a nucleophilic reagent in the synthesis of various organic compounds. It is also believed to act as a catalyst in the formation of heterocyclic compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood, but it is believed to be relatively non-toxic. In vitro studies have shown that this compound is not a substrate for cytochrome P450 enzymes, suggesting that it may not interact with drug metabolizing enzymes.

Advantages and Limitations for Lab Experiments

The advantages of using 1,2-Dihydro-2-oxo-1,5-naphthyridine-3-carboxylic acid ethyl ester in laboratory experiments include its relative stability, low cost, and ease of synthesis. Additionally, it is an effective reagent for the synthesis of a variety of organic compounds. The main limitation of using this compound in laboratory experiments is its low solubility in aqueous solutions.

Future Directions

For the use of 1,2-Dihydro-2-oxo-1,5-naphthyridine-3-carboxylic acid ethyl ester in scientific research include its use in the synthesis of novel heterocyclic compounds, the development of new inhibitors of cyclic nucleotide phosphodiesterases and polyamine oxidases, and the exploration of its potential as a therapeutic agent. Additionally, further research into the biochemical and physiological effects of this compound is needed to fully understand its potential applications.

Scientific Research Applications

1,2-Dihydro-2-oxo-1,5-naphthyridine-3-carboxylic acid ethyl ester has been used as a reagent in a variety of scientific research applications. It has been used in the synthesis of a variety of organic compounds such as amino acid derivatives, peptides, and nucleosides. It has also been used in the synthesis of a variety of heterocyclic compounds, including pyrazoles, quinazolines, and triazoles. Additionally, this compound has been used in the synthesis of a variety of biologically active molecules, including inhibitors of cyclic nucleotide phosphodiesterases and polyamine oxidases.